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Compound of Interest

Compound Name: 4,5-Dimethylbenzene-1,2-diol

CAS No.: 2785-74-2

Cat. No.: B046252

Get Quote

Executive Summary
4,5-Dimethylbenzene-1,2-diol (4,5-Dimethylcatechol) represents a unique reactivity niche

within the catechol family. Unlike unsubstituted catechol or 4-methylcatechol, the 4,5-dimethyl

derivative combines enhanced electron-donating capability with specific steric hindrance.

While the methyl groups at positions 4 and 5 significantly lower the oxidation potential (making

it a potent antioxidant), they simultaneously block the primary sites for nucleophilic attack on

the resulting o-quinone. This "Steric Shield" effect results in a compound that is highly reactive

towards oxidation but poorly reactive towards nucleophilic protein alkylation, distinguishing it

from the immunogenic urushiols (poison ivy toxins). This guide provides a technical comparison

for researchers designing metabolic probes, antioxidants, or polymerization inhibitors.

Part 1: Chemical Property Comparison
The introduction of methyl groups alters the electronic and steric landscape of the catechol

ring. The table below contrasts 4,5-dimethylcatechol with its structural analogs.
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Table 1: Physicochemical & Reactivity Profile[1]
Property

Catechol (Benzene-
1,2-diol)

4-Methylcatechol 4,5-Dimethylcatechol

Structure Unsubstituted
Monosubstituted

(asymmetric)

Disubstituted

(symmetric)

Electronic Effect Standard Reference
+I Effect (Weakly

activating)

Double +I Effect

(Strongly activating)

Oxidation Potential (

)

High (

+160 mV vs Ag/AgCl)
Medium

Low (Easiest to

oxidize)

Primary Quinone

Attack Site
C-4 (Unobstructed) C-5 (Para to methyl)

C-3 or C-6 (Sterically

Hindered)

Tyrosinase Affinity (

)

High (

mM)
High Moderate (Substrate)

Immunogenicity

(Patch Test)
Moderate Moderate

Negative (Non-

sensitizing)

Physical State Solid (mp 105 °C) Solid (mp 65 °C)
Solid/Oil (mp 56–57

°C)

Key Insight: The symmetry of 4,5-dimethylcatechol simplifies NMR analysis but complicates

nucleophilic addition. In the oxidized o-quinone form, the only open positions (3 and 6) are ortho

to the methyl groups, creating a kinetic barrier to Michael addition.

Part 2: Detailed Reactivity Analysis[3]
Oxidation Kinetics (The Electron Donor)
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The two methyl groups exert a positive inductive effect (+I), increasing the electron density of

the aromatic ring. This destabilizes the HOMO (Highest Occupied Molecular Orbital), lowering

the ionization energy.

Chemical Oxidation: 4,5-Dimethylcatechol is rapidly oxidized by Ag₂O or NaIO₄ to 4,5-

dimethyl-1,2-benzoquinone.

Enzymatic Oxidation: It serves as a substrate for Tyrosinase (polyphenol oxidase). While the

reaction rate (

) is comparable to other catechols, the specific positioning of the methyl groups influences
the stability of the resulting quinone.

Electrophilicity & The "Steric Shield"
This is the defining feature of 4,5-dimethylcatechol.

Standard Mechanism: Upon oxidation to o-quinone, catechols typically undergo Michael

addition with nucleophiles (amines/thiols in proteins). For 4-methyl-o-quinone, the attack

occurs at C-5 (unhindered).

4,5-Dimethyl Mechanism: The o-quinone has methyl groups at C-4 and C-5. Any incoming

nucleophile must attack C-3 or C-6. These positions are immediately adjacent to the methyl

groups.

Biological Consequence: This steric crowding significantly retards the rate of reaction with

skin proteins (keratin), which explains the negative patch test results observed in

toxicological studies. It does not form stable hapten-protein conjugates as readily as

urushiols (which have long chains at C-3 but leave C-4/C-5 open).

Condensation Reactions
While resistant to simple Michael addition, the 4,5-dimethyl-1,2-benzoquinone is highly reactive

in condensation reactions with diamines.

Reaction with 1,2-diamines: Reacts quantitatively to form quinoxalines (e.g., reaction with o-

phenylenediamine yields a phenazine derivative). This reaction is often used to trap and

quantify the quinone species.
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Part 3: Visualization of Pathways
The following diagram maps the divergent pathways between standard catechol and 4,5-

dimethylcatechol.

Catechol
(Unsubstituted)

o-Benzoquinone
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Oxidation (+0.16V)

4,5-Dimethylcatechol 4,5-Dimethyl-o-benzoquinone
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Oxidation (Easier, <0V)

Rapid Nucleophilic Attack
(Michael Addition)
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(Quinoxaline Formation)

Specific Trapping

Protein-Hapten Conjugate
(Immunogenic/Toxic)Inhibited Pathway
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Figure 1: Comparative reaction pathways. Note the inhibition of protein adduct formation for the

4,5-dimethyl derivative due to steric hindrance.

Part 4: Experimental Protocols
Protocol 1: Comparative Enzymatic Oxidation Kinetics
Objective: Determine the oxidation rate of 4,5-dimethylcatechol relative to catechol using

Mushroom Tyrosinase.

Reagents:

Phosphate Buffer (50 mM, pH 6.8).

Mushroom Tyrosinase (Sigma-Aldrich, >1000 units/mg).

Substrates: Catechol (10 mM stock), 4,5-Dimethylcatechol (10 mM stock in ethanol/buffer).

Procedure:

Baseline: In a quartz cuvette, add 2.9 mL of Phosphate Buffer.
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Enzyme Addition: Add 50 µL of Tyrosinase solution (100 units).

Substrate Initiation: Add 50 µL of Substrate Stock (Final conc: 0.16 mM). Mix by inversion.

Monitoring: Immediately monitor Absorbance at 400 nm (for o-quinone formation) for 5

minutes.

Note: The

for 4,5-dimethyl-o-quinone may shift slightly red compared to unsubstituted quinone
(approx 410-420 nm). Perform a spectral scan first to optimize.

Calculation: Plot

. Calculate initial velocity (

).

Validation: The rate for 4,5-dimethylcatechol should be measurable but may show different

characteristics due to hydrophobic binding affinity.

Protocol 2: Nucleophilic Trapping (The "Steric Test")
Objective: Demonstrate the resistance of 4,5-dimethyl-o-quinone to simple thiol addition

compared to catechol.

Procedure:

Generation: Generate the quinone chemically by mixing 1 mM catechol (or derivative) with 2

equivalents of Sodium Periodate (

) in acetate buffer (pH 5.0). Reaction is instantaneous (solution turns yellow/red).

Trapping: Add 5 equivalents of L-Cysteine or Glutathione.

Observation:

Catechol: The color will rapidly fade or shift as the quinone reacts with the thiol to form a

colorless thio-ether adduct (re-aromatization).
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4,5-Dimethylcatechol: The quinone color will persist significantly longer, indicating

resistance to thiol attack due to the steric blocking of the 3/6 positions.

Analysis: Confirm adduct formation via LC-MS. (Catechol adduct: M+121; 4,5-Dimethyl

adduct: M+121, but peak area will be negligible).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylbenzene-1-2-diol-vs-catechol-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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